Ochrocarpinone A
Overview
Description
Ochrocarpinone A is a beta-diketone isolated from Ochrocarpos punctatus and has been shown to exhibit antineoplastic activity. It has a role as a metabolite and an antineoplastic agent. It is a cyclic ketone, a peroxol, a bridged compound, a cyclic ether, an organic heterotricyclic compound, a beta-diketone, an enone, an aromatic ketone and a beta-triketone.
Scientific Research Applications
Cytotoxicity Studies
Ochrocarpinone A, isolated from the bark of Ochrocarpos punctatus, exhibits notable cytotoxicity against A2780 ovarian cancer cell lines. This finding from a bioassay-guided fractionation study highlights its potential in cancer research and therapy (Chaturvedula, Schilling, & Kingston, 2002).
Anti-Hypoxia Effects
Research involving Oxytropis ochrocephala, which may contain similar compounds to Ochrocarpinone A, indicates significant anti-hypoxia effects. This study, using an ethanol extract of the plant, found enhanced tolerance to hypoxia in mice, suggesting potential therapeutic applications for conditions related to oxygen deprivation (Zhang et al., 2016).
Genetic Studies in Plant Stress Responses
In the context of genetic research, Oxytropis ochrocephala Bunge has been studied for its acclimation mechanism in unfavorable environmental conditions. This research is pivotal in understanding the genetic basis of plant responses to abiotic stress, which could be relevant for studying the adaptability of plants containing Ochrocarpinone A (Zhuang et al., 2015).
Pharmacognosy Research
In pharmacognostic research, Ochrocarpus longifolius has been studied for its phytochemical properties. Understanding the chemical composition of such plants can provide insights into the potential applications of their individual compounds, including Ochrocarpinone A (Jain & Tiwari, 2011).
properties
Product Name |
Ochrocarpinone A |
|---|---|
Molecular Formula |
C33H42O6 |
Molecular Weight |
534.7 g/mol |
IUPAC Name |
9-benzoyl-5-hydroperoxy-4,4,10,10-tetramethyl-1,11-bis(3-methylbut-2-enyl)-3-oxatricyclo[7.3.1.02,7]tridec-2(7)-ene-8,13-dione |
InChI |
InChI=1S/C33H42O6/c1-20(2)14-15-23-19-32(17-16-21(3)4)28-24(18-25(39-37)31(7,8)38-28)27(35)33(29(32)36,30(23,5)6)26(34)22-12-10-9-11-13-22/h9-14,16,23,25,37H,15,17-19H2,1-8H3 |
InChI Key |
LCJOSIBQVUSWIH-UHFFFAOYSA-N |
Canonical SMILES |
CC(=CCC1CC2(C3=C(CC(C(O3)(C)C)OO)C(=O)C(C2=O)(C1(C)C)C(=O)C4=CC=CC=C4)CC=C(C)C)C |
synonyms |
ochrocarpinone A |
Origin of Product |
United States |
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